![molecular formula C6H8N2O B3390147 (4-Methylpyrimidin-5-yl)methanol CAS No. 954226-87-0](/img/structure/B3390147.png)
(4-Methylpyrimidin-5-yl)methanol
Overview
Description
(4-Methylpyrimidin-5-yl)methanol is a chemical compound with the molecular formula C6H8N2O and a molecular weight of 124.14 . It is also identified by the CAS number 954226-87-0 .
Molecular Structure Analysis
The molecular structure of (4-Methylpyrimidin-5-yl)methanol consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a methyl group and a methanol group .Physical And Chemical Properties Analysis
(4-Methylpyrimidin-5-yl)methanol has a molecular weight of 124.14 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
- The power-to-methanol process involves converting renewable electricity (such as from wind or solar) into methanol. Here are key aspects:
- Researchers have synthesized 2-Amino-4-methylpyridine, a compound related to (4-Methylpyrimidin-5-yl)methanol, and characterized its structure using spectroscopic techniques .
- This eco-friendly process converts biomass into methanol. It has low water consumption and minimal CO2 emissions compared to coal-to-methanol processes .
Power-to-Methanol Process
Structural Analysis and Spectroscopic Characterization
Biomass-to-Methanol Process
Safety and Hazards
Mechanism of Action
: Manzoor, S., Almarghalani, D. A., James, A. W., Raza, M. K., Kausar, T., Nayeem, S. M., Hoda, N., & Shah, Z. A. (2023). Synthesis and Pharmacological Evaluation of Novel Triazole-Pyrimidine Hybrids as Potential Neuroprotective and Anti-neuroinflammatory Agents. Pharmaceutical Research, 40(1), 167–185. Link
properties
IUPAC Name |
(4-methylpyrimidin-5-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-5-6(3-9)2-7-4-8-5/h2,4,9H,3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKIFBIVJRIQNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=NC=C1CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methylpyrimidin-5-yl)methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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